Cas no 93618-30-5 (3-(3-(trifluoromethyl)phenyl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(3-(trifluoromethyl)phenyl)-1H-pyrazole-5-carboxylic acid
• CAS No: 93618-30-5
• MF: C₁₁H₇F₃N₂O₂
• MW: 256.180692911148
• MDL: MFCD05170028
• CID: 999881
• PubChem ID: 4563245
• Update Time: 2025-06-12

3-(3-(trifluoromethyl)phenyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-[3-(trifluoromethyl)phenyl]-1H-pyrazole-5-carboxylic acid
• 3-(3-(trifluoromethyl)phenyl)-1H-pyrazole-5-carboxylic acid
• 5-(3-(Trifluoromethyl)phenyl)-1H-pyrazole-3-carboxylic acid
• MFCD05170028
• CS-0037223
• AKOS002657109
• W13572
• 93618-30-5
• AS-71233
• AKOS009097982
• F1967-2700
• 5-[3-(Trifluoromethyl)phenyl]-1H-pyrazole-3-carboxylic acid
• BHWWKCLKEDCOEF-UHFFFAOYSA-N
• DB-094962
• 1H-Pyrazole-3-carboxylic acid, 5-[3-(trifluoromethyl)phenyl]-

• MDL： MFCD05170028
• Inchi： 1S/C11H7F3N2O2/c12-11(13,14)7-3-1-2-6(4-7)8-5-9(10(17)18)16-15-8/h1-5H,(H,15,16)(H,17,18)
• InChI Key： BHWWKCLKEDCOEF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)C1C=C(C(=O)O)NN=1)(F)F

Computed Properties

• Exact Mass: 256.04596196g/mol
• Monoisotopic Mass: 256.04596196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(3-(trifluoromethyl)phenyl)-1H-pyrazole-5-carboxylic acid

Comprehensive Overview of 3-(3-(Trifluoromethyl)phenyl)-1H-pyrazole-5-carboxylic Acid (CAS No. 93618-30-5)

3-(3-(Trifluoromethyl)phenyl)-1H-pyrazole-5-carboxylic acid (CAS No. 93618-30-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole carboxylic acid family, which is known for its versatile applications in drug discovery and material science. The presence of a trifluoromethyl group enhances its bioactivity, making it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated compounds like 3-(3-(trifluoromethyl)phenyl)-1H-pyrazole-5-carboxylic acid has surged due to their unique physicochemical properties. Researchers are particularly interested in its potential as a building block for kinase inhibitors, which are critical in treating diseases such as cancer and inflammatory disorders. The compound's carboxylic acid moiety also allows for further derivatization, enabling the creation of novel biologically active molecules.

The synthesis of CAS No. 93618-30-5 typically involves multi-step organic reactions, including condensation and cyclization processes. Its high purity and structural stability make it a preferred choice for laboratories focusing on medicinal chemistry and crop protection. Additionally, its low toxicity profile aligns with the growing emphasis on sustainable chemistry and green synthesis practices.

One of the most searched questions related to this compound is: "What are the applications of 3-(3-(trifluoromethyl)phenyl)-1H-pyrazole-5-carboxylic acid in drug development?" Studies suggest that its derivatives exhibit promising anti-inflammatory and antitumor activities, which are currently under preclinical evaluation. Another trending topic is its role in agrochemical formulations, where it serves as a precursor for herbicides and pesticides with improved efficacy.

From an industrial perspective, 93618-30-5 is often discussed in the context of patent literature and intellectual property. Companies are actively filing patents for its novel derivatives, highlighting its commercial potential. The compound's scalable synthesis and cost-effectiveness further contribute to its appeal in large-scale manufacturing.

In summary, 3-(3-(trifluoromethyl)phenyl)-1H-pyrazole-5-carboxylic acid (CAS No. 93618-30-5) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and bioactive potential continue to drive innovation across multiple scientific disciplines. As research progresses, this compound is expected to play an even more prominent role in addressing global health and agricultural challenges.